Cas no 289058-20-4 (4-chloro-2,3-dihydro-1-benzofuran)

4-chloro-2,3-dihydro-1-benzofuran structure
289058-20-4 structure
Product Name:4-chloro-2,3-dihydro-1-benzofuran
CAS No:289058-20-4
MF:C8H7ClO
MW:154.593581438065
MDL:MFCD08703213
CID:239202
PubChem ID:11412503
Update Time:2025-09-27

4-chloro-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,3-dihydrobenzofuran
    • 4-chloro-2,3-dihydro-1-benzofuran
    • Benzofuran,4-chloro-2,3-dihydro-
    • QC-8453
    • CS-0171072
    • DTXSID70464998
    • EN300-3466957
    • MFCD08703213
    • Benzofuran, 4-chloro-2,3-dihydro-
    • AKOS006291530
    • FT-0692441
    • 289058-20-4
    • 4-chloro-2, 3-dihydro-1-benzofuran
    • SCHEMBL2828599
    • AS-77465
    • DA-39710
    • MDL： MFCD08703213
    • Inchi： 1S/C8H7ClO/c9-7-2-1-3-8-6(7)4-5-10-8/h1-3H,4-5H2
    • InChI Key： NLPBTJNIFVSZLK-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=C1CCO2

Computed Properties

  • Exact Mass: 154.01900
  • Monoisotopic Mass: 154.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.272
  • Boiling Point: 232.7°C at 760 mmHg
  • Flash Point: 99.4°C
  • Refractive Index: 1.577
  • PSA: 9.23000
  • LogP: 2.27490

4-chloro-2,3-dihydro-1-benzofuran Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-2,3-dihydro-1-benzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JV133-200mg
4-chloro-2,3-dihydro-1-benzofuran
 289058-20-4 97%
200mg
 833.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JV133-50mg
4-chloro-2,3-dihydro-1-benzofuran
 289058-20-4 97%
50mg
 333.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JV133-1g
4-chloro-2,3-dihydro-1-benzofuran
 289058-20-4 97%
1g
 2919.0CNY 2021-07-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD259489-250mg
4-Chloro-2,3-dihydrobenzofuran
 289058-20-4 97%
250mg
 ￥910.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD259489-1g
4-Chloro-2,3-dihydrobenzofuran
 289058-20-4 97%
1g
 ￥2310.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD259489-5g
4-Chloro-2,3-dihydrobenzofuran
 289058-20-4 97%
5g
 ￥8100 2021-08-03
Chemenu
CM152986-250mg
4-chloro-2,3-dihydrobenzofuran
 289058-20-4 97%
250mg
 $*** 2023-03-31
Chemenu
CM152986-1g
4-chloro-2,3-dihydrobenzofuran
 289058-20-4 97%
1g
 $*** 2023-03-31
abcr
AB306603-250 mg
4-Chloro-2,3-dihydrobenzofuran, 97%; .
 289058-20-4 97%
250mg
 €254.70 2023-04-26
AstaTech
52389-0.05/G
4-CHLORO-2,3-DIHYDROBENZOFURAN
 289058-20-4 97%
0.05/G
 $400 2022-06-02

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